Cas no 62096-04-2 (2-Propenal, 3-[4-methoxy-3-(phenylmethoxy)phenyl]-, (E)-)
62096-04-2 structure
Product Name:2-Propenal, 3-[4-methoxy-3-(phenylmethoxy)phenyl]-, (E)-
CAS No:62096-04-2
MF:C17H16O3
MW:268.307145118713
CID:458301
PubChem ID:71390025
Update Time:2025-04-19
2-Propenal, 3-[4-methoxy-3-(phenylmethoxy)phenyl]-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenal, 3-[4-methoxy-3-(phenylmethoxy)phenyl]-, (E)-
- 3-(4-methoxy-3-phenylmethoxyphenyl)prop-2-enal
- DTXSID90811965
- 3-(3-Benzyloxy-4methoxyphenyl)-2 propenal
- 3-[3-(Benzyloxy)-4-methoxyphenyl]prop-2-enal
- 62096-04-2
-
- Inchi: 1S/C17H16O3/c1-19-16-10-9-14(8-5-11-18)12-17(16)20-13-15-6-3-2-4-7-15/h2-12H,13H2,1H3
- InChI Key: CQLWFQJPXFAGOR-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=C(C=CC=O)C=CC=1OC
Computed Properties
- Exact Mass: 268.10998
- Monoisotopic Mass: 268.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2-Propenal, 3-[4-methoxy-3-(phenylmethoxy)phenyl]-, (E)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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